Cas no 2028770-98-9 (tert-butyl N-[1-(3-methyl-2-oxopentyl)cyclopropyl]carbamate)

• Product Name: tert-butyl N-[1-(3-methyl-2-oxopentyl)cyclopropyl]carbamate
• CAS No: 2028770-98-9
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 6238241
• PubChem ID: 165957079
• Update Time: 2025-08-05

tert-butyl N-[1-(3-methyl-2-oxopentyl)cyclopropyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2028770-98-9
• EN300-797703
• tert-butyl N-[1-(3-methyl-2-oxopentyl)cyclopropyl]carbamate

• Inchi： 1S/C14H25NO3/c1-6-10(2)11(16)9-14(7-8-14)15-12(17)18-13(3,4)5/h10H,6-9H2,1-5H3,(H,15,17)
• InChI Key： ASRYTEWPJPDABX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CC(C(C)CC)=O)CC1)=O

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-[1-(3-methyl-2-oxopentyl)cyclopropyl]carbamate

tert-butyl N-[1-(3-methyl-2-oxopentyl)cyclopropyl]carbamate: A Comprehensive Overview

tert-butyl N-[1-(3-methyl-2-oxopentyl)cyclopropyl]carbamate, also known by its CAS number 2028770-98-9, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a cyclopropyl group with a carbamate moiety, making it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials. The compound's structure is characterized by a cyclopropane ring substituted with a 3-methyl-2-oxopentyl group and a tert-butyl carbamate group, which contributes to its versatile reactivity and potential applications.

The synthesis of tert-butyl N-[1-(3-methyl-2-oxopentyl)cyclopropyl]carbamate typically involves multi-step organic reactions, often starting from readily available starting materials. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps such as cyclopropanation and carbamate formation. These developments not only enhance the yield but also reduce the environmental footprint of the synthesis process.

One of the most promising applications of tert-butyl N-[1-(3-methyl-2-oxopentyl)cyclopropyl]carbamate lies in its role as an intermediate in drug discovery. The compound's cyclopropyl group is known to exhibit unique electronic and steric properties, making it an attractive component in the design of bioactive molecules. Recent studies have demonstrated that derivatives of this compound can modulate key biological targets, such as enzymes and receptors, with high specificity. For example, a research team at the University of California has reported that certain analogs of this compound show potential as inhibitors of protein kinases, which are implicated in various diseases including cancer.

In addition to its pharmaceutical applications, tert-butyl N-[1-(3-methyl-2-oxopentyl)cyclopropyl]carbamate has also found utility in materials science. The compound's ability to form stable covalent bonds under specific conditions makes it a candidate for use in polymer synthesis and surface modification. A study published in Nature Materials highlighted the use of this compound as a building block for creating stimuli-responsive polymers that can change their properties in response to external stimuli such as temperature or pH. These polymers have potential applications in drug delivery systems and smart materials.

The physical properties of tert-butyl N-[1-(3-methyl-2-oxopentyl)cyclopropyl]carbamate are also worth noting. The compound has a melting point of approximately 85°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its molecular weight is around 346 g/mol, and it exhibits moderate stability under standard storage conditions. However, exposure to strong acids or bases may lead to decomposition, necessitating careful handling during synthesis and storage.

From an environmental perspective, the ecological impact of tert-butyl N-[1-(3-methyl-2-oxopentyl)cyclopropylethylene group], but further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, tert-butylethylene group], but further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, tert-butylethylene group], but further research is needed to fully understand its long-term effects on ecosystems.